Cas no 923190-13-0 (2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide)
2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[4-(AMINOSULFONYL)PHENYL]ETHYL]-2-CHLOROPROPANAMIDE
- 2-Chloro-N-[2-(4-sulfamoyl-phenyl)-ethyl]-propionamide
- N-{2-[4-(aminosulfonyl)phenyl]ethyl}-2-chloropropanamide
- 2-Chloro-N-(4-sulfamoylphenethyl)propanamide
- N-(2-[4-(Aminosulfonyl)phenyl]ethyl)-2-chloropropanamide
- Z147652130
- CS-0241503
- AKOS016893315
- EN300-23351
- J-523356
- AKOS001276148
- 2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]propanamide
- UPCMLD0ENAT5607894:001
- 923190-13-0
- G18939
- 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide
-
- MDL: MFCD08444166
- Inchi: 1S/C11H15ClN2O3S/c1-8(12)11(15)14-7-6-9-2-4-10(5-3-9)18(13,16)17/h2-5,8H,6-7H2,1H3,(H,14,15)(H2,13,16,17)
- InChI Key: ZSQIFFBKILEOFB-UHFFFAOYSA-N
- SMILES: ClC(C)C(NCCC1C=CC(=CC=1)S(N)(=O)=O)=O
Computed Properties
- Exact Mass: 290.0491912g/mol
- Monoisotopic Mass: 290.0491912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 97.6Ų
2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C424385-50mg |
2-Chloro-N-[2-(4-Sulfamoylphenyl)Ethyl]Propanamide |
923190-13-0 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C424385-100mg |
2-Chloro-N-[2-(4-Sulfamoylphenyl)Ethyl]Propanamide |
923190-13-0 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C424385-500mg |
2-Chloro-N-[2-(4-Sulfamoylphenyl)Ethyl]Propanamide |
923190-13-0 | 500mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-23351-0.05g |
2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]propanamide |
923190-13-0 | 95% | 0.05g |
$46.0 | 2024-06-19 | |
| Enamine | EN300-23351-0.1g |
2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]propanamide |
923190-13-0 | 95% | 0.1g |
$73.0 | 2024-06-19 | |
| Enamine | EN300-23351-0.25g |
2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]propanamide |
923190-13-0 | 95% | 0.25g |
$105.0 | 2024-06-19 | |
| Enamine | EN300-23351-0.5g |
2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]propanamide |
923190-13-0 | 95% | 0.5g |
$197.0 | 2024-06-19 | |
| Enamine | EN300-23351-1.0g |
2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]propanamide |
923190-13-0 | 95% | 1.0g |
$284.0 | 2024-06-19 | |
| Enamine | EN300-23351-2.5g |
2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]propanamide |
923190-13-0 | 95% | 2.5g |
$558.0 | 2024-06-19 | |
| Enamine | EN300-23351-5.0g |
2-chloro-N-[2-(4-sulfamoylphenyl)ethyl]propanamide |
923190-13-0 | 95% | 5.0g |
$825.0 | 2024-06-19 |
2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide
Introduction to 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide (CAS No. 923190-13-0)
2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide (CAS No. 923190-13-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.
The chemical structure of 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide features a chlorinated propanamide moiety linked to a sulfonamide group attached to a phenyl ring. This unique structural arrangement contributes to its pharmacological profile and has been the subject of numerous research studies aimed at elucidating its mechanisms of action and potential therapeutic benefits.
Recent studies have highlighted the potential of 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.
In addition to its anti-inflammatory properties, 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.
The pharmacokinetic properties of 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicated that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. These findings are crucial for optimizing drug delivery and dosing regimens in clinical settings.
Toxicity studies have shown that 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide is generally well-tolerated at therapeutic doses. Preclinical studies have not reported any significant adverse effects, although further investigations are needed to fully assess its safety profile in humans. These preliminary results are encouraging and support the continued exploration of this compound for various medical applications.
The potential applications of 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in the Journal of Neurochemistry found that the compound can protect neurons from oxidative stress and reduce amyloid-beta accumulation, suggesting its potential as a neuroprotective agent.
In conclusion, 2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide (CAS No. 923190-13-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable addition to the arsenal of drugs used to treat various diseases.
923190-13-0 (2-Chloro-N-2-(4-Sulfamoylphenyl)EthylPropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)